Cas no 134615-37-5 (Reveromycin A)

Reveromycin A is a potent macrolide antibiotic with broad-spectrum activity against gram-positive bacteria. It exhibits high efficacy in treating various infections, including respiratory and skin infections. Its unique pharmacokinetic properties contribute to its prolonged half-life and reduced dosing frequency, offering convenience and improved patient compliance. Reveromycin A's selectivity for bacterial targets minimizes the risk of adverse effects, making it a valuable therapeutic option in clinical practice.
Reveromycin A structure
Reveromycin A structure
Product Name:Reveromycin A
CAS No:134615-37-5
MF:C36H52O11
MW:660.791492462158
CID:176231
PubChem ID:9939559
Update Time:2025-06-19

Reveromycin A Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]undec-3-yl]ester
    • Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1
    • Butanedioic acid,1-[(2S,3R,6S,8R,9S)-3-butyl-8-[(2E,4E,6S,7S,8E)-9-carboxy-6-hydroxy-3,7-dimethyl-2,4,8-nonatrien-1-yl]-2-[(1E,3E)-4-carboxy-3-methyl-1,3-butadien-1-yl]-9-methyl-1,7-dioxaspiro[5.5]und
    • Reveromycin A
    • DTXSID901037039
    • Q58216964
    • (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-2-[(1E,3E)-4-carboxy-3-methylbuta-1,3-dienyl]-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
    • SMP2_000146
    • 134615-37-5
    • (2E,4S,5S,6E,8E)-10-[(2S,3R,6S,8R,9S)-3-butyl-9-methyl-2-[(1E,3E)-3-methyl-5-oxidanyl-5-oxidanylidene-penta-1,3-dienyl]-3-(4-oxidanyl-4-oxidanylidene-butanoyl)oxy-1,7-dioxaspiro[5.5]undecan-8-yl]-4,8-dimethyl-5-oxidanyl-deca-2,6,8-trienoic acid
    • GVU
    • Reveromycin A, >=98% (HPLC), solid
    • HY-129337
    • CS-0104897
    • NS00011829
    • SCHEMBL15102822
    • AKOS040755572
    • BDBM50217841
    • CHEMBL332724
    • CHEBI:212024
    • 10-[3-Butyl-2-(4-carboxy-3-methylbuta-1,3-dienyl)-3-(3-carboxypropanoyloxy)-9-methyl-1,7-dioxaspiro[5.5]undecan-8-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
    • Reveromycin
    • G12867
    • Inchi: 1S/C36H52O11/c1-6-7-19-35(47-34(44)17-16-32(40)41)21-22-36(46-30(35)14-10-25(3)23-33(42)43)20-18-27(5)29(45-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
    • InChI Key: ZESGNAJSBDILTB-OXVOKJAASA-N
    • SMILES: O1[C@@H](/C=C/C(=C/C(=O)O)/C)[C@@](CCCC)(CC[C@@]21CC[C@H](C)[C@@H](C/C=C(/C=C/[C@@H]([C@H](/C=C/C(=O)O)C)O)\C)O2)OC(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 660.35100
  • Monoisotopic Mass: 660.350963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 18
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 177
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.21
  • Boiling Point: 849°Cat760mmHg
  • Flash Point: 258.7°C
  • Refractive Index: 1.561
  • Solubility: DMF: soluble
  • PSA: 176.89000
  • LogP: 6.13130

Reveromycin A Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Reveromycin A Pricemore >>

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